Cas no 1805286-71-8 (3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine)

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine is a versatile pyridine derivative featuring a unique combination of functional groups, including an aminomethyl, cyano, difluoromethyl, and methoxy substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both electron-withdrawing (cyano, difluoromethyl) and electron-donating (methoxy) groups enhances its reactivity in heterocyclic transformations, while the aminomethyl moiety offers further derivatization potential. Its well-defined regiochemistry and stability under standard conditions ensure consistent performance in multi-step synthetic routes. This compound is particularly useful in constructing fluorinated pyridine scaffolds, which are increasingly sought after in medicinal chemistry for their metabolic stability and bioavailability.
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine structure
1805286-71-8 structure
Product Name:3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine
CAS No:1805286-71-8
MF:C9H9F2N3O
MW:213.184068441391
CID:4875780
Update Time:2025-10-21

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine
    • Inchi: 1S/C9H9F2N3O/c1-15-7-2-5(3-12)6(4-13)8(14-7)9(10)11/h2,9H,4,13H2,1H3
    • InChI Key: YYEBNZAEYIEFCD-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C#N)C=C(N=1)OC)CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.9

3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029042677-1g
3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine
1805286-71-8 97%
1g
$1,475.10 2022-04-01

Additional information on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine

Research Brief on 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine (CAS: 1805286-71-8)

The compound 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine (CAS: 1805286-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique functional groups including aminomethyl, cyano, difluoromethyl, and methoxy substituents, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have focused on its synthetic applications, biological activities, and potential therapeutic uses, making it a compound of high interest in medicinal chemistry.

Recent synthetic methodologies have highlighted the efficient preparation of 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine through multi-step organic transformations. Key steps often involve the introduction of the difluoromethyl group via radical fluorination or nucleophilic substitution, followed by functionalization of the pyridine core. The compound's stability under various reaction conditions and its compatibility with diverse coupling reactions make it a valuable intermediate for the synthesis of more complex bioactive molecules. Researchers have also explored its use in the development of kinase inhibitors and other small-molecule therapeutics.

Biological evaluations of derivatives containing the 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine scaffold have demonstrated notable activity against several disease targets. In particular, its incorporation into potential anticancer agents has shown inhibitory effects on specific protein kinases involved in cell proliferation. The difluoromethyl group is believed to enhance binding affinity through strategic hydrogen bonding and hydrophobic interactions with target proteins. Additionally, the compound's physicochemical properties, including its moderate lipophilicity and good solubility, contribute to its favorable drug-like characteristics.

Recent patent literature indicates growing commercial interest in this compound, with several pharmaceutical companies filing applications that utilize 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine as a key intermediate. The compound's versatility allows for structural modifications that can lead to improved pharmacokinetic profiles and target selectivity. Current research efforts are focused on optimizing synthetic routes to scale up production while maintaining high purity standards, as well as exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 3-(Aminomethyl)-4-cyano-2-(difluoromethyl)-6-methoxypyridine represents an important structural motif in contemporary medicinal chemistry. Its unique combination of functional groups offers multiple points for chemical modification, making it a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in the areas of oncology and inflammatory diseases. Future studies are expected to further elucidate its mechanism of action and therapeutic potential, potentially leading to clinical candidates in the coming years.

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